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Compound of Interest

Compound Name: Dehydrobruceantin

Cat. No.: B211781

Essential Safety and Handling Guide for
Dehydrobruceantin

Disclaimer: A specific Safety Data Sheet (SDS) for Dehydrobruceantin is not readily available.
The following guidance is based on the known cytotoxic properties of the broader quassinoid
family of compounds, general safe laboratory practices for handling potent or cytotoxic
substances, and available data on related compounds and extracts. Researchers should
handle Dehydrobruceantin with a high degree of caution.

Dehydrobruceantin is a quassinoid, a class of natural products known for their biological
activities, including potential antileukemic and antitumor properties.[1] Due to its cytotoxic
nature, it is imperative to handle this compound with appropriate safety measures to minimize
exposure to researchers and laboratory personnel.

Quantitative Data Summary

The following table summarizes the available physical, chemical, and limited toxicity data for
Dehydrobruceantin and related substances. It is important to note the conflicting safety
classifications for different quassinoids, underscoring the need for a cautious approach.
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Property Value/iInformation Source

Chemical Identity

methyl 3-[(E)-3,4-dimethylpent-
2-enoylloxy-11,15,16-
trihnydroxy-9,13-dimethyl-4,10-

IUPAC Name dioxo-5,18- PubChem[2]
dioxapentacyclo[12.5.0.01,5.02,
17.08,13]nonadeca-8,11-diene-

17-carboxylate

CAS Number 53662-98-9 PubChem|[2]
Molecular Formula C2sH34011 PubChem][2]
Molecular Weight 546.6 g/mol PubChem|[2]

Physical Properties (Predicted)

Boiling Point 746.3+£60.0 °C ChemicalBook][3]
Density 1.4340.1 g/cm3 ChemicalBook[3]
pKa 7.89+0.70 ChemicalBook][3]

Toxicity Data

Acute Oral Toxicity (LD50) of 1003.65 mg/kg bw (classified

. , N . _ Neliti[4], ResearchGate[5]
Brucea javanica extract in mice  as "slightly toxic")

Hazard Classification of
, Not a hazardous substance or
Bruceantin (a related ) MedchemExpress[1]
o mixture
guassinoid)

Experimental Protocols: Safe Handling and Disposal

Adherence to the following protocols is essential to ensure the safe handling and disposal of
Dehydrobruceantin in a laboratory setting.

Personal Protective Equipment (PPE)
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Given the cytotoxic potential of Dehydrobruceantin, a comprehensive PPE strategy is

required:

Gloves: Wear two pairs of nitrile gloves for all handling procedures. Change the outer pair
immediately if contaminated and regularly during prolonged use.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
splashes.

Lab Coat: A disposable, solid-front gown is recommended over a standard lab coat to
provide a better barrier.

Respiratory Protection: If there is a risk of generating aerosols or handling the powder
outside of a contained environment, a NIOSH-approved respirator is necessary.

Operational Plan for Handling

1.

Preparation and Engineering Controls:

All work with solid or concentrated solutions of Dehydrobruceantin should be conducted in
a certified chemical fume hood or a biological safety cabinet.

The work surface should be covered with a disposable, absorbent bench liner.

. Weighing and Reconstitution:

Weigh the solid compound carefully within the fume hood to avoid generating dust.

When reconstituting, add the solvent slowly to the solid to prevent splashing.

. In Vitro and In Vivo Procedures:

For cell culture experiments, add the Dehydrobruceantin solution to the media within a
biological safety cabinet.

For animal studies, prepare and administer the compound in a designated area, following all
institutional guidelines for handling cytotoxic agents in animals.
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4. Decontamination:

» All non-disposable equipment that comes into contact with Dehydrobruceantin should be
decontaminated. A common procedure involves washing with a suitable detergent and
rinsing thoroughly.

» Wipe down the work surfaces in the fume hood or safety cabinet with an appropriate
cleaning agent after each use.

Disposal Plan

All waste generated from work with Dehydrobruceantin must be treated as hazardous
chemical waste.

o Solid Waste: All contaminated disposables (e.g., gloves, gowns, bench liners, pipette tips)
should be collected in a designated, clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,
labeled hazardous waste container. Do not dispose of Dehydrobruceantin solutions down
the drain.

o Sharps: Needles and syringes used for administering Dehydrobruceantin should be
disposed of in a puncture-resistant sharps container that is labeled as containing cytotoxic
waste.

e Waste Pickup: Follow your institution's procedures for the collection and disposal of
hazardous chemical waste.

Emergency Procedures
Spill:

o Evacuate the immediate area and alert others.
o If the spill is outside of a fume hood, prevent the spread of dust or liquid.

o Wearing appropriate PPE, cover the spill with an absorbent material.
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o Carefully collect the absorbed material and any contaminated debris into a hazardous waste
container.

e Clean the spill area with a suitable detergent and water.

Skin Contact:

e Immediately remove contaminated clothing.

o Wash the affected area thoroughly with soap and water for at least 15 minutes.
» Seek medical attention.

Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.

o Seek immediate medical attention.

Inhalation:

e Move the individual to fresh air.

« If breathing is difficult, provide respiratory support.
e Seek medical attention.

Ingestion:

e Do not induce vomiting.

e Rinse the mouth with water.

» Seek immediate medical attention.

Mandatory Visualizations

Caption: Workflow for the safe handling of Dehydrobruceantin.
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Caption: Disposal plan for Dehydrobruceantin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Dehydrobruceantin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b211781#personal-protective-equipment-for-handling-
dehydrobruceantin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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